Cas no 1261883-04-8 (2,3-dihydro-6-(trifluoromethyl)-1H-Isoindol-1-one)

• Product Name: 2,3-dihydro-6-(trifluoromethyl)-1H-Isoindol-1-one
• CAS No: 1261883-04-8
• MF: C₉H₆F₃NO
• MW: 201.14525270462
• CID: 1103575
• PubChem ID: 50941536
• Update Time: 2025-09-27

2,3-dihydro-6-(trifluoromethyl)-1H-Isoindol-1-one Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-6-(trifluoromethyl)-1H-Isoindol-1-one
• 6-(trifluoromethyl)-2,3-dihydroisoindol-1-one
• 6-(Trifluoromethyl)isoindolin-1-one
• EN300-7442140
• 1261883-04-8
• Z1269108829
• G73221
• 6-(trifluoromethyl)-2,3-dihydro-1h-isoindol-1-one

• Inchi： 1S/C9H6F3NO/c10-9(11,12)6-2-1-5-4-13-8(14)7(5)3-6/h1-3H,4H2,(H,13,14)
• InChI Key： GZISEIJOJZALPA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2CNC(C=2C=1)=O)(F)F

Computed Properties

• Exact Mass: 201.04014830g/mol
• Monoisotopic Mass: 201.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1Ų

Additional information on 2,3-dihydro-6-(trifluoromethyl)-1H-Isoindol-1-one

Introduction to 2,3-dihydro-6-(trifluoromethyl)-1H-Isoindol-1-one (CAS No. 1261883-04-8) in Modern Chemical and Pharmaceutical Research

2,3-dihydro-6-(trifluoromethyl)-1H-Isoindol-1-one, identified by the chemical identifier CAS No. 1261883-04-8, represents a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic structure, characterized by its fused ring system and electron-withdrawing trifluoromethyl group, has garnered considerable attention due to its versatile pharmacological properties and potential applications in drug development. The compound’s unique structural features make it a promising candidate for further exploration in synthetic chemistry, particularly in the design of novel bioactive molecules.

The trifluoromethyl group attached at the 6-position of the isooindoline core imparts distinct electronic and steric properties, influencing both the reactivity and biological activity of the molecule. This modification is particularly noteworthy in medicinal chemistry, as trifluoromethyl-substituted compounds often exhibit enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. The dihydroisoindolone scaffold itself is a well-documented motif in drug discovery, with several approved therapeutics featuring similar structural motifs. This underscores the relevance of 2,3-dihydro-6-(trifluoromethyl)-1H-Isoindol-1-one as a potential pharmacophore for developing new therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications, such as the introduction of fluorine atoms, can modulate the pharmacokinetic and pharmacodynamic profiles of small molecules. In particular, studies have highlighted that the presence of a trifluoromethyl group can significantly enhance binding interactions with protein targets, thereby improving drug efficacy. This principle has been leveraged in the design of 2,3-dihydro-6-(trifluoromethyl)-1H-Isoindol-1-one, which has shown promise in preclinical studies as a modulator of various biological pathways.

One of the most compelling aspects of this compound is its potential application in oncology research. Isoindoline derivatives have been extensively studied for their antitumor properties, with several molecules currently in clinical development. The incorporation of a trifluoromethyl group into these structures has been shown to enhance their cytotoxicity against cancer cell lines while maintaining favorable pharmacokinetic profiles. Preliminary data suggest that 2,3-dihydro-6-(trifluoromethyl)-1H-Isoindol-1-one exhibits potent inhibitory effects on key enzymes involved in tumor proliferation and angiogenesis. These findings align with broader trends in oncology research, where fluorinated compounds are increasingly recognized for their therapeutic potential.

Beyond oncology, this compound has also demonstrated utility in addressing neurological disorders. The dihydroisoindolone core is structurally related to several known psychoactive agents, suggesting that it may interact with neurotransmitter systems relevant to conditions such as depression and anxiety. Emerging research indicates that derivatives of this class may serve as novel scaffolds for developing next-generation psychotropic drugs with improved safety profiles compared to existing treatments. The specific arrangement of atoms in 2,3-dihydro-6-(trifluoromethyl)-1H-Isoindol-1-one may confer unique advantages in modulating synaptic transmission and receptor activity.

The synthesis of complex heterocyclic compounds like 2,3-dihydro-6-(trifluoromethyl)-1H-Isoindol-1-one remains a challenging yet rewarding endeavor for synthetic chemists. Modern methodologies have enabled more efficient and scalable routes to these molecules compared to traditional approaches. For instance, transition-metal-catalyzed cross-coupling reactions have proven invaluable in constructing the desired carbon-carbon bonds within the isooindoline framework. Additionally, computational-assisted molecular design has accelerated the identification of optimal synthetic strategies by predicting reaction outcomes with high accuracy.

In conclusion,2,3-dihydro-6-(trifluoromethyl)-1H-Isoindol-1-one (CAS No. 1261883-04-8) stands out as a structurally intriguing and pharmacologically promising compound with broad applications across multiple therapeutic areas. Its unique combination of electronic and steric features makes it an attractive candidate for further investigation by researchers interested in drug discovery and development. As our understanding of molecular interactions continues to evolve,this compound will undoubtedly play an important role in shaping future advancements within chemical biology and medicinal chemistry.